Cas no 114058-89-8 (3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-)

3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl- structure
114058-89-8 structure
Product Name:3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-
CAS No:114058-89-8
MF:C11H13N3S
MW:219.306020498276
CID:170027
PubChem ID:3087354
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-
    • 4-ethyl-2-methyl-5-phenyl-1,2,4-triazole-3-thione
    • 2,4-Dihydro-4-ethyl-2-methyl-5-phenyl-3H-1,2,4-triazole-3-thione
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-2-methyl-5-phenyl-
    • AC1MJ7Z2
    • ACMC-20mjn8
    • AG-D-34197
    • BRN 6725191
    • CHEMBL23017
    • CTK4A8579
    • 114058-89-8
    • DTXSID70150642
    • Inchi: 1S/C11H13N3S/c1-3-14-10(12-13(2)11(14)15)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
    • InChI Key: ADEUINFOYLGADE-UHFFFAOYSA-N
    • SMILES: S=C1N(C)N=C(C2C=CC=CC=2)N1CC

Computed Properties

  • Exact Mass: 219.08319
  • Monoisotopic Mass: 219.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 291.5°Cat760mmHg
  • Flash Point: 130.1°C
  • Refractive Index: 1.629
  • PSA: 18.84
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